Cas no 2034229-47-3 (N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide)

• Product Name: N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide
• CAS No: 2034229-47-3
• MF: C₁₃H₁₅N₅O
• MW: 257.291101694107
• CID: 5406878
• Update Time: 2025-06-14

N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide

• Inchi： 1S/C13H15N5O/c1-8-5-3-4-6-10(8)12(19)17-18-13-15-9(2)7-11(14)16-13/h3-7H,1-2H3,(H,17,19)(H3,14,15,16,18)
• InChI Key： HNZFXJCPGLENOQ-UHFFFAOYSA-N
• SMILES： C(NNC1=NC(C)=CC(N)=N1)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide

Comprehensive Overview of N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide (CAS No. 2034229-47-3)

N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide (CAS No. 2034229-47-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and benzohydrazide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring a 4-amino-6-methylpyrimidin-2-yl group linked to a 2-methylbenzohydrazide scaffold, offers versatility in synthetic chemistry and biological activity modulation.

In recent years, the demand for heterocyclic compounds like N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with global trends in combating antibiotic resistance and chronic diseases. The compound's amino and methyl functional groups enhance its solubility and bioavailability, making it a promising candidate for further optimization.

The synthesis of CAS No. 2034229-47-3 typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. Its stability under various pH conditions and compatibility with common solvents like DMSO and methanol further broaden its utility in laboratory settings.

From an industrial perspective, N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide aligns with the growing focus on sustainable chemistry and green synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and energy consumption during production. This compound's modular structure also allows for derivatization, enabling the creation of libraries for high-throughput screening in drug development pipelines.

In agrochemical applications, derivatives of 2034229-47-3 have shown efficacy against plant pathogens, addressing critical challenges in food security and crop yield optimization. Its mode of action, potentially targeting essential enzymes in microbial metabolism, positions it as a valuable tool for integrated pest management strategies. Field trials and computational modeling studies are ongoing to evaluate its environmental impact and selectivity.

The pharmacological profile of N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide is under rigorous investigation, with preliminary data suggesting low cytotoxicity in mammalian cell lines. This safety profile, combined with its structure-activity relationship (SAR) potential, makes it a compelling subject for medicinal chemistry research. Patent filings related to its analogs have increased, reflecting commercial interest in its therapeutic applications.

Analytical methods for quantifying CAS No. 2034229-47-3 in complex matrices have been developed using LC-MS/MS and UV spectrophotometry. These techniques ensure accurate detection in pharmacokinetic studies and environmental monitoring programs. Regulatory agencies emphasize the need for robust analytical validation to support future commercialization efforts.

In conclusion, N'-(4-amino-6-methylpyrimidin-2-yl)-2-methylbenzohydrazide represents a multifaceted compound with cross-disciplinary relevance. Its exploration continues to bridge gaps between academic research and industrial innovation, offering solutions to pressing challenges in healthcare and agriculture. As synthetic methodologies advance and biological datasets expand, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.